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Cat. No.: B15145240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Three-dimensional (3D) spheroid cultures are increasingly utilized in cancer research and drug

development as they more accurately mimic the tumor microenvironment compared to

traditional two-dimensional (2D) cell cultures. This document provides detailed application

notes and protocols for the use of PF-04217903, a potent and selective c-Met inhibitor, in 3D

tumor spheroid models.

PF-04217903 is an orally bioavailable, ATP-competitive small molecule inhibitor of the c-Met

kinase.[1][2] The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF),

play crucial roles in tumor progression, invasive growth, and angiogenesis.[1] Dysregulation of

the HGF/c-Met signaling pathway is implicated in a variety of human cancers. PF-04217903

has demonstrated high selectivity and potent inhibition of c-Met, leading to the disruption of

downstream signaling pathways and subsequent inhibition of tumor cell growth, migration, and

invasion, as well as the induction of apoptosis.[2][3][4]

These protocols are designed to guide researchers in assessing the anti-tumor activity of PF-

04217903 in a physiologically relevant 3D spheroid context.

Mechanism of Action of PF-04217903
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PF-04217903 selectively binds to the ATP-binding site of the c-Met kinase, preventing its

autophosphorylation and the subsequent activation of downstream signaling cascades,

including the PI3K/AKT and RAS/MAPK pathways.[3] This inhibition ultimately leads to reduced

cell proliferation, survival, and invasion, and promotes apoptosis in c-Met dependent tumor

cells.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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